![molecular formula C10H17IN2O B2711276 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole CAS No. 1856086-97-9](/img/structure/B2711276.png)
3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole, also known as Boc-EP or Boc-EP-I, is a chemical compound with potential applications in scientific research. This pyrazole derivative has been synthesized and studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for laboratory experiments. In
Mechanism of Action
The mechanism of action of 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole is not fully understood, but it is believed to act as an inhibitor of certain enzymes. This compound has been shown to inhibit the activity of the enzyme cathepsin B, which is involved in the degradation of extracellular matrix proteins. 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole has also been shown to inhibit the activity of the enzyme caspase-3, which is involved in apoptosis.
Biochemical and Physiological Effects:
3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on enzymes, this compound has been shown to have antioxidant properties. 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole in laboratory experiments is its high purity, which allows for accurate and reproducible results. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole. One area of interest is its potential as a therapeutic agent for the treatment of diseases such as cancer and inflammation. Another area of interest is the development of new synthetic methods for the preparation of 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole and its potential applications in scientific research.
Synthesis Methods
The synthesis of 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole involves the reaction of 1-ethyl-3-(hydroxymethyl)-4-iodopyrazole with sec-butyloxymethyl chloride in the presence of a base. The product is then purified through column chromatography to obtain the desired compound. This method has been optimized to produce high yields of 3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole with high purity.
Scientific Research Applications
3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as a building block for the synthesis of biologically active compounds. It has also been used as a precursor for the preparation of radiolabeled compounds for imaging studies.
properties
IUPAC Name |
3-(butan-2-yloxymethyl)-1-ethyl-4-iodopyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17IN2O/c1-4-8(3)14-7-10-9(11)6-13(5-2)12-10/h6,8H,4-5,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFUTZWYKQSTDAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OCC1=NN(C=C1I)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(sec-butoxymethyl)-1-ethyl-4-iodo-1H-pyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.